N-(2-methyl-1-phenylbenzimidazol-5-yl)-3-nitrobenzamide

• IUPAC Name: N-(2-methyl-1-phenylbenzimidazol-5-yl)-3-nitrobenzamide
• InChI: InChI=1S/C21H16N4O3/c1-14-22-19-13-16(10-11-20(19)24(14)17-7-3-2-4-8-17)23-21(26)15-6-5-9-18(12-15)25(27)28/h2-13H,1H3,(H,23,26)
• InChI Key: HPSFLTHNTSHYBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C3=CC=CC=C3)C=CC(=C2)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

N-(2-methyl-1-phenylbenzimidazol-5-yl)-3-nitrobenzamide, also known as MNBA, is a chemical compound with potential applications in scientific research. MNBA has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Scientific Research Applications

Synthesis of Anticancer Agents

A study by Aurelio Romero-Castro et al. (2011) focused on the synthesis and evaluation of 2-aryl-5(6)-nitro-1H-benzimidazole derivatives as potential anticancer agents. This research highlighted compound 6 as showing significant cytotoxic activity against the A549 cell line, suggesting that derivatives of N-(2-methyl-1-phenylbenzimidazol-5-yl)-3-nitrobenzamide could serve as potent anticancer agents. The study also noted that these compounds induced apoptosis in the K562 cell line, indicating a mechanism of action involving poly (ADP-ribose) polymerase (PARP) inhibition (Romero-Castro et al., 2011).

Development of Antimicrobial Agents

N. Desai and colleagues (2013) synthesized and evaluated a series of benzimidazole derivatives for their antimicrobial activity. Their study revealed that these compounds exhibited significant inhibitory action against various bacterial and fungal strains, suggesting their potential as therapeutic agents for microbial diseases (Desai et al., 2013).

Material Synthesis and Characterization

In the field of materials science, M. Butt et al. (2005) synthesized new aromatic polyimides from benzimidazole derivatives. These polymers exhibited good solubility in organic solvents and high thermal stability, making them suitable for high-performance materials applications (Butt et al., 2005).

Synthesis of Anticonvulsant Agents

I. Sych and colleagues (2018) focused on the development of quality control methods for a promising anticonvulsant synthesized from a benzimidazole derivative. This substance demonstrated high anticonvulsive activity, indicating the potential of benzimidazole derivatives in developing new anticonvulsant drugs (Sych et al., 2018).

Antiviral Research

Research by B. G. Youssif et al. (2016) involved synthesizing benzimidazole derivatives incorporating triazole moiety for in vitro antiviral activity against hepatitis C virus (HCV). Certain compounds showed significant activity against HCV, highlighting the importance of benzimidazole derivatives in antiviral drug development (Youssif et al., 2016).